4-butoxy-N-(4-chlorophenyl)-N-(2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-(4-chlorophenyl)-N-[2-(1,3-dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl]benzamide
• InChI: InChI=1S/C36H36ClN3O4/c1-2-3-24-44-28-16-10-25(11-17-28)34(41)39(27-14-12-26(37)13-15-27)22-23-40-35(42)30-9-7-8-29-32(38-20-5-4-6-21-38)19-18-31(33(29)30)36(40)43/h7-19H,2-6,20-24H2,1H3
• InChI Key: BARDAIUSCFYRBT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N(CCN2C(=O)C3=C4C(=C(C=C3)N5CCCCC5)C=CC=C4C2=O)C6=CC=C(C=C6)Cl
• Molecular Formula: C36H36ClN3O4
• Molecular Weight: 610.1 g/mol
• CAS No.: 330677-75-3

Description

4-butoxy-N-(4-chlorophenyl)-N-(2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C36H36ClN3O4 and its molecular weight is 610.15. The purity is usually 95%.
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Scientific Research Applications

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Molecular Interaction with CB1 Cannabinoid Receptor

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